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Compound of Interest

Compound Name: 3'-Methylacetophenone

Cat. No.: B052093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3'-
Methylacetophenone (CAS No. 585-74-0), with a specific focus on its melting and boiling

points. This document is intended to serve as a valuable resource for professionals in research,

development, and quality control, offering precise data and standardized methodologies for

property determination.

Core Physical and Chemical Properties
3'-Methylacetophenone, also known as 3-acetyltoluene or methyl m-tolyl ketone, is an

aromatic ketone with the chemical formula C₉H₁₀O.[1][2] It presents as a colorless to light

yellow liquid and is utilized as an intermediate in the synthesis of pharmaceuticals and other

organic compounds.[1][3][4]

Data Summary
The following table summarizes the key quantitative physical properties of 3'-
Methylacetophenone, compiled from various chemical data sources.
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Property Value Units

Melting Point -9[1][3][5][6][7][8][9] °C

15.8[10] °F

Boiling Point 218 - 220[3][6][7][8][9][10] °C (at 760 mmHg)

424.4 - 428[10] °F (at 760 mmHg)

Density 0.986[3][6][7][8] g/mL (at 25 °C)

Molecular Weight 134.18[1][2][6] g/mol

Flash Point 85[5][6][10] °C

185[3][8][9] °F

Refractive Index 1.529 (n20/D)[3][6][7][8]

Experimental Protocols
Accurate determination of physical properties such as melting and boiling points is critical for

compound identification and purity assessment. The following sections detail standard

laboratory protocols for these measurements.

Melting Point Determination (Capillary Method)
Since 3'-Methylacetophenone has a melting point of -9 °C, this procedure would be

conducted at sub-ambient temperatures, typically using a cryostat or a specialized low-

temperature melting point apparatus. The fundamental principle remains the same as the

standard capillary method.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature

range. Impurities typically depress the melting point and broaden the melting range.

Apparatus:

Low-temperature melting point apparatus or cryostat
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Sealed glass capillary tubes (1 mm internal diameter)

Calibrated low-temperature thermometer or digital probe

Cooling bath (e.g., dry ice/acetone or liquid nitrogen)

Procedure:

Sample Preparation: A small amount of solidified 3'-Methylacetophenone is finely

powdered. The open end of a capillary tube is tapped into the powder until a packed column

of 2-3 mm is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating/cooling block of the

apparatus, adjacent to the temperature sensor.

Cooling: The apparatus block is cooled to a temperature well below the expected melting

point (e.g., -20 °C).

Heating and Observation: The temperature is then increased at a slow, controlled rate (e.g.,

1-2 °C per minute).

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the last solid crystal melts. The melting

range is reported as T1-T2.

Boiling Point Determination (Siwoloboff Method)
The Siwoloboff method is a common micro-scale technique for determining the boiling point of

a liquid, requiring only a small sample volume.[10]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. At this temperature, a rapid and continuous stream of

bubbles will emerge from a capillary tube submerged in the heated liquid.

Apparatus:

Thiele tube or an oil bath in a beaker[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b052093?utm_src=pdf-body
https://en.wikipedia.org/wiki/Siwoloboff_method
https://en.wikipedia.org/wiki/Thiele_tube
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-boiling point oil (e.g., mineral oil)

Small-diameter test tube (fusion tube)

Capillary tube, sealed at one end

Calibrated thermometer

Rubber band or wire for attachment

Heat source (Bunsen burner or hot plate)

Procedure:

Sample Preparation: Approximately 0.5 mL of 3'-Methylacetophenone is placed into the

small test tube.

Capillary Insertion: The capillary tube is placed into the test tube with its open end down.

Assembly: The test tube is attached to the thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: The entire assembly is immersed in the Thiele tube's oil bath, ensuring the oil level

is above the sample but below the top of the test tube. The side arm of the Thiele tube is

gently heated.[1]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as bubbles. When the boiling point is reached, a vigorous and continuous stream of vapor

bubbles will emerge from the capillary tip.[11]

Data Recording: The heat source is removed. The liquid will begin to cool. The boiling point

is the temperature recorded at the exact moment the stream of bubbles stops and the liquid

is drawn up into the capillary tube.[1][10]

Logical Workflow Visualization
For researchers, determining physical properties is a key step in the overall process of

identifying or confirming the structure of a chemical compound. The following diagram
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illustrates a typical workflow.
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Caption: Logical workflow for chemical compound identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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